Cas no 1531520-95-2 (5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran)
1531520-95-2 structure
Product Name:5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran
CAS No:1531520-95-2
MF:C11H11NO2
MW:189.210542917252
CID:6142649
PubChem ID:83530579
Update Time:2025-09-23
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran
- 1531520-95-2
- EN300-1835039
-
- Inchi: 1S/C11H11NO2/c1-8(12-7-13)9-2-3-11-10(6-9)4-5-14-11/h2-3,6,8H,4-5H2,1H3
- InChI Key: RXGHWDTVCFEWHK-UHFFFAOYSA-N
- SMILES: O1CCC2C=C(C=CC1=2)C(C)N=C=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.7Ų
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835039-0.05g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-0.1g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-0.25g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-0.5g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-1.0g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1835039-2.5g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-5.0g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1835039-10.0g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1835039-1g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1835039-5g |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran |
1531520-95-2 | 5g |
$2650.0 | 2023-09-19 |
5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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